Cas no 1805367-80-9 (3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine
• CAS No: 1805367-80-9
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915318
• Update Time: 2025-10-30

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-3-4(12)2(5(8)9)1-10-6(3)11(13)14/h1,5H,(H,10,12)
• InChI Key： CWFSOIXNYKUTFG-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(F)F)=CNC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9

Additional information on 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9): An Overview of a Promising Compound in Medicinal Chemistry

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine is characterized by the presence of a bromine atom at the 3-position, a difluoromethyl group at the 5-position, a hydroxyl group at the 4-position, and a nitro group at the 2-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The antiproliferative effects are attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis.

The pharmacokinetic profile of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Toxicity studies have been conducted to evaluate the safety of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving bromination, fluorination, nitration, and hydroxylation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its therapeutic potential and pave the way for its use in clinical settings.